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Compound of Interest

Compound Name: 25-NBD Cholesterol

Cat. No.: B15567299 Get Quote

Essential Safety and Handling Guide for 25-NBD
Cholesterol
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel handling 25-NBD Cholesterol. Adherence to these procedures is crucial for

ensuring personal safety and proper management of this fluorescent cholesterol analog.

Quantitative Data Summary
For quick reference, the key quantitative properties of 25-NBD Cholesterol are summarized in

the table below.
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Property Value Source

CAS Number 105539-27-3 MedchemExpress.com

Molecular Formula C₃₃H₄₈N₄O₄ BOC Sciences

Molecular Weight 564.76 g/mol BOC Sciences

Appearance Powder BOC Sciences

Purity >99% BOC Sciences

Storage Temperature -20°C BOC Sciences

Shelf Life 1 Year BOC Sciences

Solubility Soluble in DMSO and DMF Interchim

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural steps for the safe handling of 25-NBD Cholesterol from

receipt to disposal.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Area Designation: Designate a specific area for handling 25-NBD Cholesterol, preferably

within a chemical fume hood.

Gather Materials: Ensure all necessary personal protective equipment (PPE) and spill

containment materials are readily available.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically impermeable gloves (e.g., nitrile).
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Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashing,

consider additional protective clothing.

Respiratory Protection: If handling the powder outside of a fume hood or if aerosolization is

possible, use a NIOSH-approved respirator.

Handling Procedures
Weighing: Handle the solid powder in a well-ventilated area, preferably within a fume hood,

to avoid dust formation.

Dissolving: When preparing solutions, add the solvent to the 25-NBD Cholesterol powder

slowly to prevent splashing.

General Handling: Avoid contact with skin and eyes. Do not breathe in dust or vapors. Wash

hands thoroughly after handling.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: If swallowed, rinse mouth with water (only if the person is conscious) and seek

immediate medical attention.

Spill: In case of a spill, evacuate the area. Wear appropriate PPE and use an absorbent

material to clean up the spill. Collect the waste in a sealed container for disposal.

Disposal Plan
Proper disposal of 25-NBD Cholesterol and associated waste is critical to prevent

environmental contamination.

Waste Segregation
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Solid Waste: Unused 25-NBD Cholesterol powder and contaminated items (e.g., weigh

boats, pipette tips) should be collected in a designated, sealed container labeled as

"Hazardous Chemical Waste."

Liquid Waste: Solutions containing 25-NBD Cholesterol should be collected in a separate,

sealed, and properly labeled "Hazardous Chemical Waste" container. Do not pour down the

drain.

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container.

Container Labeling
All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("25-NBD Cholesterol"), and the primary hazard(s).

Storage of Waste
Store waste containers in a designated satellite accumulation area that is at or near the point

of generation.

Ensure containers are kept closed except when adding waste.

Final Disposal
Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

company.

Safety Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for safely handling

25-NBD Cholesterol in a laboratory setting.
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Caption: Workflow for Safe Handling of 25-NBD Cholesterol.
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To cite this document: BenchChem. [Personal protective equipment for handling 25-NBD
Cholesterol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567299#personal-protective-equipment-for-
handling-25-nbd-cholesterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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